![molecular formula C16H13FO2 B2978784 5'-Fluoro-2'-hydroxy-4-methylchalcone CAS No. 850799-77-8](/img/structure/B2978784.png)
5'-Fluoro-2'-hydroxy-4-methylchalcone
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Description
5'-Fluoro-2'-hydroxy-4-methylchalcone, also known as 5-FHC, is a chemical compound that belongs to the chalcone class of flavonoids. It is a synthetic derivative of natural flavonoids and has been synthesized in the laboratory for scientific research purposes. 5-FHC has been found to exhibit a range of biochemical and physiological effects, making it an important compound for research in the fields of pharmacology, biochemistry, and medicinal chemistry.
Scientific Research Applications
Antibacterial and Solubility Enhancement
Research on hydroxy chalcones, such as Licochalcone A, reveals their antibacterial properties. However, their application has been limited by moderate antibacterial potency and low aqueous solubility. Bioisosteric replacement strategies involving the hydroxy group have led to the development of more soluble and potent compounds, providing a foundation for enhancing the properties of similar compounds like "5'-Fluoro-2'-hydroxy-4-methylchalcone" (Nielsen et al., 2004).
Antioxidant, Anti-inflammatory, and Analgesic Activities
The synthesis and evaluation of novel 4′-fluoro-2′-hydroxychalcone derivatives have demonstrated significant antioxidant, anti-inflammatory, and analgesic activities. These activities suggest the potential of fluorinated chalcones in developing safe and potent anti-inflammatory agents, which could extend to "this compound" (Abdellatif et al., 2015).
Antiperoxidation and Antitumor Activities
Fluorinated chalcones have been designed as inhibitors for 5-lipoxygenase, showing inhibitory action on lipid peroxidation and antitumor activities. These findings indicate the therapeutic potential of fluorinated chalcones, including "this compound," in cancer treatment and as antiperoxidative agents (Nakamura et al., 2002).
Membrane Interaction and Serum Albumin Binding
Studies on methylated flavonoids have shown their impact on red blood cell membranes, model membranes, and human serum albumin, indicating the role of structural modifications in determining their biological interactions. This research provides insights into how modifications in chalcone derivatives, like the introduction of a fluorine atom, could influence their biological activity and interaction with biomolecules (Włoch et al., 2021).
Spectroscopic and Theoretical Investigations
The structural and spectral features of hydroxychalcones and their derivatives have been explored through spectroscopic and theoretical investigations. Such studies are crucial for understanding the physicochemical properties of chalcone derivatives, including "this compound," and their potential applications in material science and pharmacology (Serdiuk et al., 2018).
properties
IUPAC Name |
(E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FO2/c1-11-2-4-12(5-3-11)6-8-15(18)14-10-13(17)7-9-16(14)19/h2-10,19H,1H3/b8-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGHOPZJDQCVZTO-SOFGYWHQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=CC(=O)C2=C(C=CC(=C2)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C/C(=O)C2=C(C=CC(=C2)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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